Cas no 1105682-47-0 (3-methyl-4-(4-methylbenzoyl)piperazin-2-one)

• Product Name: 3-methyl-4-(4-methylbenzoyl)piperazin-2-one
• CAS No: 1105682-47-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5868941
• PubChem ID: 44116466
• Update Time: 2025-10-31

3-methyl-4-(4-methylbenzoyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(4-methylbenzoyl)piperazin-2-one
• 1105682-47-0
• VU0422012-2
• AKOS006238952
• Z1082915912
• SCHEMBL19473396
• F5053-0003

• Inchi： 1S/C13H16N2O2/c1-9-3-5-11(6-4-9)13(17)15-8-7-14-12(16)10(15)2/h3-6,10H,7-8H2,1-2H3,(H,14,16)
• InChI Key： WFBQUCYBFVOARW-UHFFFAOYSA-N
• SMILES： N1CCN(C(=O)C2=CC=C(C)C=C2)C(C)C1=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on 3-methyl-4-(4-methylbenzoyl)piperazin-2-one

3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One: A Comprehensive Overview

3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One, also known by its CAS number 1105682-47-0, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development, material science, and organic synthesis. The molecule's structure features a piperazin-2-one ring system with a methyl group at position 3 and a 4-methylbenzoyl group at position 4, making it a valuable component in the synthesis of bioactive compounds.

The synthesis of 3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One involves a series of well-established organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the use of microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production of this compound. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, making it more accessible for industrial applications.

The physical and chemical properties of 3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One are critical for understanding its behavior in different environments. The compound exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 265 g/mol, and its chemical formula is C15H17NO3. These properties make it suitable for use in various chemical reactions and formulations.

In terms of biological activity, 3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One has shown promising results in recent studies. Researchers have investigated its potential as an anti-inflammatory agent, where it demonstrated significant activity against inflammatory cytokines. Additionally, the compound has been explored for its role in modulating cellular signaling pathways, particularly in cancer cells. These findings underscore its potential as a lead compound in drug discovery programs targeting inflammatory diseases and cancer.

The application of 3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One extends beyond pharmaceuticals. In material science, it has been used as a building block for constructing advanced materials with tailored properties. For instance, researchers have incorporated this compound into polymer networks to enhance their mechanical strength and thermal stability. Its ability to form stable covalent bonds makes it an ideal candidate for such applications.

Recent advancements in computational chemistry have further elucidated the electronic properties of 3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic characteristics, making it suitable for use in electronic devices such as organic light-emitting diodes (OLEDs). These insights open new avenues for exploring its role in the field of optoelectronics.

In conclusion, 3-Methyl-4-(4-Methylbenzoyl)Piperazin-2-One, with its unique structure and diverse applications, continues to be a subject of intense research interest. Its potential in drug development, material science, and electronic devices positions it as a key compound in modern chemistry. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its importance in various scientific domains.